3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-ethyl-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H13NO4S/c1-3-14-12(16)10(19-13(14)17)7-8-5-4-6-9(18-2)11(8)15/h4-7,15H,3H2,1-2H3/b10-7-
• InChI Key: MJWHYNLONCBBFJ-YFHOEESVSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C(=CC=C2)OC)O)SC1=O
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C(=CC=C2)OC)O)/SC1=O
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol

Description

3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as ETM, is a thiazolidinedione derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have shown that 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione exerts its effects by activating the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that plays a key role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects
3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects. Studies have shown that 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is that it is relatively easy to synthesize. However, one limitation of using 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione. One potential area of research is the development of 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione derivatives with improved pharmacological properties. Another area of research is the study of 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione's effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione and its potential therapeutic applications.
Conclusion
In conclusion, 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research. Further studies are needed to fully understand the therapeutic potential of 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been studied extensively for its potential therapeutic applications. Several studies have shown that 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has anti-inflammatory, anti-tumor, and anti-diabetic properties. 3-ethyl-5-(2-hydroxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.